Cas no 62224-72-0 (Benz[c]acridine, 11-chloro-7,10-dimethyl-)

Benz[c]acridine, 11-chloro-7,10-dimethyl- structure
62224-72-0 structure
Product Name:Benz[c]acridine, 11-chloro-7,10-dimethyl-
CAS No:62224-72-0
MF:C19H14ClN
MW:291.774163722992
CID:453659
PubChem ID:12300746
Update Time:2025-04-19

Benz[c]acridine, 11-chloro-7,10-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine, 11-chloro-7,10-dimethyl-
    • 11-chloro-7,10-dimethylbenzo[c]acridine
    • 62224-72-0
    • DTXSID70486352
    • Inchi: 1S/C19H14ClN/c1-11-7-9-15-12(2)14-10-8-13-5-3-4-6-16(13)18(14)21-19(15)17(11)20/h3-10H,1-2H3
    • InChI Key: QHZHKGPMNFXRCR-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C=CC2=C1N=C1C3C=CC=CC=3C=CC1=C2C

Computed Properties

  • Exact Mass: 291.08162
  • Monoisotopic Mass: 291.0814771g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 0
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89
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